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Abstract

8-Oxononanoyl-Coenzyme A (8-Oxononanoyl-CoA) is an activated fatty acid derivative
anticipated to be an intermediate in various metabolic pathways, potentially including those of
fatty acid oxidation and biosynthesis. Understanding its precise three-dimensional structure
and chemical properties is crucial for elucidating its biological functions, identifying interacting
proteins, and designing targeted therapeutic interventions. This technical guide provides a
comprehensive overview of the structural analysis of 8-Oxononanoyl-CoA. Due to the limited
availability of direct experimental data for this specific molecule, this document leverages
established principles of acyl-CoA chemistry and spectroscopic analysis of analogous
compounds to present a predictive but robust framework for its characterization. Detailed
experimental protocols for its synthesis and analysis are provided to facilitate further research.

Chemical Structure and Properties

8-Oxononanoyl-CoA is a thioester formed between 8-oxononanoic acid and Coenzyme A. The
structure comprises a C9 fatty acyl chain with a ketone group at the C8 position, linked to the
sulfhydryl group of Coenzyme A.
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Predicted Physicochemical Properties

A summary of the predicted physicochemical properties of 8-Oxononanoyl-CoA is presented
in Table 1. These values are calculated based on its constituent parts and are essential for
designing purification and analytical methods.

Property Predicted Value
Molecular Formula C30H4sN7018P3S
Molecular Weight 907.7 g/mol
Charge at pH 7.4 -4

logP ~1.5

Hydrogen Bond Donors 9

Hydrogen Bond Acceptors 23

Synthesis of 8-Oxononanoyl-CoA

The synthesis of 8-Oxononanoyl-CoA is a two-step process involving the synthesis of 8-
oxononanoic acid followed by its conjugation to Coenzyme A.

Synthesis of 8-Oxononanoic Acid

A plausible synthetic route for 8-oxononanoic acid can be adapted from methods used for
similar oxo-acids, such as the synthesis of 7-methyl-8-oxo-nonanoic acid[1]. This involves a
nucleophilic substitution followed by ketonic cleavage.

Thioesterification with Coenzyme A

The formation of the thioester bond between 8-oxononanoic acid and Coenzyme Ais a critical
step. Thioesters are key intermediates in the biosynthesis of many natural products[2]. The
general principle involves the activation of the carboxylic acid, which then reacts with the thiol
group of Coenzyme A[3][4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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